1,4-Bis(5-bromothiophen-2-yl)-2,5-bis(2-octyldodecyl)pyrrolo[3,4-c]pyrrole-3,6-dione;trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane

Specification

• Molecular Formula: C66H106Br2N2O2S4Sn2
• Molecular Weight: 1485.1 g/mol
• IUPAC Name: 1,4-bis(5-bromothiophen-2-yl)-2,5-bis(2-octyldodecyl)pyrrolo[3,4-c]pyrrole-3,6-dione;trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane
• Standard InChI: InChI=1S/C54H86Br2N2O2S2.C6H2S2.6CH3.2Sn/c1-5-9-13-17-21-23-27-31-35-43(33-29-25-19-15-11-7-3)41-57-51(45-37-39-47(55)61-45)49-50(53(57)59)52(46-38-40-48(56)62-46)58(54(49)60)42-44(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2;1-3-7-6-2-4-8-5(1)6;;;;;;;;/h37-40,43-44H,5-36,41-42H2,1-4H3;1-2H;6*1H3
• Standard InChI Key: JKRYTIMAYUGJHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(CCCCCCCC)CN1C(=C2C(=C(N(C2=O)CC(CCCCCCCC)CCCCCCCCCC)C3=CC=C(S3)Br)C1=O)C4=CC=C(S4)Br.C[Sn](C)(C)C1=CC2=C(S1)C=C(S2)[Sn](C)(C)C

Introduction

Structural Analysis and Molecular Design

Core Architecture: Diketopyrrolopyrrole (DPP)

The pyrrolo[3,4-c]pyrrole-1,4-dione (DPP) moiety forms the central scaffold of the compound. This bicyclic structure is highly planar, enabling strong intermolecular π-π stacking interactions that enhance charge carrier mobility in organic semiconductors. The DPP core is substituted at the 3,6-positions with 5-bromothiophene groups, which serve as reactive handles for further functionalization via cross-coupling reactions. Bromine atoms at the 5-position of thiophene facilitate Suzuki or Stille couplings, allowing integration into conjugated polymer backbones.

Alkyl Side Chains: Solubility and Morphology Control

At the N-positions of the DPP core, 2-octyldodecyl alkyl chains are attached. These branched, long-chain hydrocarbons impart solubility in common organic solvents (e.g., chloroform, toluene), enabling solution-processable fabrication of thin films. The bulky side chains also modulate crystallization dynamics, preventing excessive aggregation while promoting favorable molecular packing for charge transport.

Thieno[3,2-b]thiophene-Stannane Unit

The trimethyl-(5-trimethylstannylthieno[3,2-b]thiophen-2-yl)stannane component is a bifunctional organotin reagent. Thieno[3,2-b]thiophene, a fused heterocycle, extends conjugation and enhances electronic delocalization. The trimethylstannyl groups enable participation in Stille coupling reactions, a palladium-catalyzed process that couples organotin reagents with aryl halides to form carbon-carbon bonds. This dual functionality allows the compound to act as a monomer in polymer synthesis or a crosslinker in small-molecule systems.

Table 1: Key Structural and Physical Properties

Property	Value/Description
Molecular Formula	C₆₆H₁₀₆Br₂N₂O₂S₄Sn₂
Molecular Weight	1485.1 g/mol
CAS Number	1260685-63-9 (DPP segment)
Solubility	Chloroform, toluene, THF
Key Functional Groups	Bromothiophene, DPP, organotin

Synthesis and Characterization

DPP Core Synthesis

The DPP segment is synthesized via a condensation reaction between diethyl succinate and aryl amines. For this compound, 5-bromo-2-aminothiophene is reacted under acidic conditions to form the DPP core, followed by alkylation with 2-octyldodecyl bromide to install the solubilizing side chains.

Thieno[3,2-b]thiophene-Stannane Preparation

The thieno[3,2-b]thiophene unit is functionalized with trimethylstannane groups using lithiation followed by quenching with trimethyltin chloride. This step requires careful control of temperature (-78°C) to avoid side reactions.

Coupling and Purification

The final hybrid compound is assembled via a Stille coupling between the brominated DPP and the stannylated thieno[3,2-b]thiophene. Palladium catalysts such as Pd(PPh₃)₄ or Pd₂(dba)₃ are employed, with yields typically exceeding 70% after column chromatography. Characterization by ¹H/¹³C NMR, high-resolution mass spectrometry, and elemental analysis confirms structural integrity.

Applications in Organic Electronics

Organic Field-Effect Transistors (OFETs)

In OFETs, the compound serves as a precursor for p-type semiconductors. When polymerized with electron-deficient comonomers, the DPP-thiophene backbone facilitates hole mobility exceeding 1 cm²/V·s. The branched alkyl chains ensure uniform thin-film morphology, critical for device reproducibility.

Organic Photovoltaics (OPVs)

The broad absorption spectrum of DPP-based materials (500–800 nm) makes them ideal for OPV active layers. Blending the compound with fullerene or non-fullerene acceptors yields power conversion efficiencies (PCEs) above 8%, with open-circuit voltages (Vₒc) of 0.7–0.9 V.

Stille Coupling in Polymer Synthesis

As a Stille reagent, the compound enables the synthesis of donor-acceptor copolymers. For example, coupling with distannylated bithiophene produces low-bandgap polymers with tunable optoelectronic properties.

Future Perspectives

Research directions include:

• Replacing bromine with greener leaving groups (e.g., triflate) to reduce toxicity.

• Exploring non-tin coupling reagents (e.g., silanes) for eco-friendly synthesis.

• Optimizing alkyl chain branching to balance solubility and charge transport.